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Carbomer 934 and Carbomer 940 are high molecular weight polymers of acrylic acid that are
widely used as gelling agents in the pharmaceutical and cosmetic industries. Their ability to
form stable, viscous gels at low concentrations makes them ideal for topical formulations such
as creams, lotions, and gels. While both are cross-linked polyacrylate polymers, their distinct
rheological properties, viscosity, and drug release characteristics necessitate a careful
selection based on the specific requirements of a formulation. This guide provides a detailed
comparison of Carbomer 934 and Carbomer 940, supported by experimental data, to aid in the
development of effective topical drug delivery systems.

Core Physicochemical and Performance
Characteristics

Carbomer 934 and Carbomer 940, while chemically similar, exhibit notable differences in their
physical and performance attributes. Carbomer 940 is generally characterized by its high
viscosity, short rheology, and excellent clarity in gel formulations.[1] In contrast, Carbomer 934
typically provides medium viscosity and is noted for its good salt tolerance.[1] These
differences arise from variations in their polymer structure, specifically the degree of cross-
linking.
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Property Carbomer 934 Carbomer 940 Reference

Medium to high (e.g., High (forms highly

Viscosity 40,000-60,000 mPa-s  viscous gels even at [2]
for a 0.5% mucilage) low concentrations)
Stable at high Short flow property,

Rheology ] ] J ) ] PToperty. [3][4]
viscosity high yield value

) Can form sparkling,
Clarity Can form opaque gels [3114]
clear gels
lon Resistance Good salt tolerance Low ion resistance [1][5]

Creams, lotions,
Transparent gels,
] opaque gels, and )
Primary Use ) ) hydroalcoholic gels, [11[3]
formulations with _ _
hair styling gels
electrolytes

Comparative Performance in Topical Formulations

The choice between Carbomer 934 and Carbomer 940 significantly impacts the performance
of a topical formulation, particularly in terms of drug release and mucoadhesion.

Viscosity and Drug Release

A key determinant of a drug's release from a topical formulation is the viscosity of the vehicle.
Generally, an inverse relationship exists between the viscosity of the gel and the drug release
rate.[6][7]

A study comparing the release of tolmetin from gel bases found that drug release from a
Carbomer 934 formulation was superior to that from a Carbomer 940 formulation. This was
attributed to the lower cross-linking density of Carbomer 934, which results in a less tortuous
matrix for the drug to diffuse through.[8] Conversely, another study on fluconazole topical gels
concluded that Carbomer 940 had a more profound effect in extending drug release compared
to Carbomer 934 when used individually, which is consistent with its higher viscosity.[6][7] The
combination of both carbomers can also be used to achieve a desired drug diffusion pattern.[6]

[7]
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Table 1: Comparative Drug Release Data

Drug Formulation Details Observation Reference

Drug release from
] Gel bases of Carbopol  Carbopol 934 was
Tolmetin ) [8]
934 and Carbopol 940  superior to Carbopol

940.

Individually, Carbopol

Topical gel 940 showed a more
formulations with profound effect in
Fluconazole _ (6171
Carbopol 934 and extending drug
Carbopol 940 release than Carbopol
934.

Gels with Carbopol
Ethosomal gels with 934 showed higher

) ) 1% and 1.5% drug release than
Flufenamic Acid ] [8]
Carbopol 934 and those with Carbopol
Carbopol 940 940 at the same
concentration.

Mucoadhesive Properties

Mucoadhesion, the ability of a formulation to adhere to a mucous membrane, is a critical
parameter for certain topical applications, such as buccal or ophthalmic delivery. Carbomers
are well-known for their mucoadhesive properties, which are attributed to the formation of
hydrogen bonds between the carboxylic acid groups of the polymer and the mucin in the
mucus.[5]

Studies have shown that Carbomer 934 possesses strong in vivo bioadhesive properties.[9]
[10] In a comparative study, a formulation with 1.5% Carbopol 940 demonstrated high viscosity
and mucoadhesion, making it suitable for buccal applications.[8] The choice between
Carbomer 934 and 940 for mucoadhesive formulations will depend on the desired adhesion
strength and duration of contact.
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Experimental Protocols

Below are generalized methodologies for key experiments used to evaluate and compare
Carbomer 934 and Carbomer 940 in topical formulations.

Preparation of Carbomer Gels

A standardized method for preparing Carbomer gels is crucial for reproducible results.

o Dispersion: The required amount of Carbomer powder is slowly sprinkled into a vortex of
purified water or a water/co-solvent mixture and mixed until a uniform dispersion is formed.
[11][12]

o Hydration: The dispersion is allowed to hydrate for a specified period (e.g., 24 hours) to allow
the polymer to swell.[6]

» Neutralization: The hydrated dispersion is neutralized with a suitable neutralizing agent, such
as triethanolamine (TEA) or sodium hydroxide, to a desired pH (typically between 5.5 and
7.5).[11][12] Neutralization causes the polymer chains to uncoil and swell, leading to a
significant increase in viscosity.[13]

 Incorporation of Active Ingredient: The active pharmaceutical ingredient (API) is typically
dissolved or dispersed in a suitable solvent and then incorporated into the neutralized gel
with gentle mixing.

Viscosity Measurement

Viscosity is a critical quality attribute of Carbomer gels and is typically measured using a
rotational viscometer or rheometer.

o Sample Preparation: The Carbomer gel is prepared as described above and allowed to
equilibrate to a specific temperature (e.g., 25°C).

¢ Instrumentation: A calibrated viscometer/rheometer with a suitable spindle or geometry is
used.

o Measurement: The viscosity is measured at a defined shear rate or over a range of shear
rates to characterize the rheological behavior of the gel. The results are typically reported in
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millipascal-seconds (mPa-s) or centipoise (cP).[2]

In Vitro Drug Release Studies

In vitro drug release studies are performed to assess the rate and extent of drug release from
the topical formulation.

o Apparatus: A Franz diffusion cell apparatus is commonly used for these studies.

e Membrane: A synthetic membrane (e.g., cellulose acetate) or excised animal skin is mounted
between the donor and receptor compartments of the Franz cell.

e Procedure: A known quantity of the Carbomer gel formulation is placed in the donor
compartment. The receptor compartment is filled with a suitable receptor medium (e.g.,
phosphate-buffered saline) and maintained at a constant temperature (e.g., 32°C or 37°C).
The receptor medium is stirred continuously.

o Sampling and Analysis: At predetermined time intervals, samples are withdrawn from the
receptor compartment and replaced with fresh medium. The concentration of the drug in the
samples is determined using a suitable analytical method, such as UV-Vis
spectrophotometry or HPLC.[14]

Mucoadhesion Testing

Various methods can be employed to evaluate the mucoadhesive properties of Carbomer gels.

o Tensile Test: This method measures the force required to detach the formulation from a

mucosal tissue.
o A section of animal mucosal tissue (e.g., porcine buccal mucosa) is secured to a support.

o The Carbomer gel is brought into contact with the mucosal surface for a specified time
under a defined force.

o The force required to separate the gel from the mucosa is then measured using a
tensiometer.[15]
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e Flow-Through Method: This method assesses the retention of the formulation on a mucosal

surface under simulated physiological conditions.
o The Carbomer gel is applied to a section of mucosal tissue.

o The tissue is then subjected to a continuous flow of a simulated physiological fluid (e.g.,

artificial saliva).

o The amount of formulation remaining on the tissue over time is quantified.

Visualizing Experimental Workflows

The following diagrams illustrate the typical workflows for preparing and testing Carbomer-

based topical formulations.

Gel Preparation

—>| Neutralization (e.g., with TEA) |—>| API Incorporation Final Gel Formulation

—>| Hydration (Swelling)

Dispersion of Carbomer in Vehicle

Click to download full resolution via product page

Diagram 1: General workflow for the preparation of a Carbomer-based topical gel.

l l

Viscosity/Rheology Measurement In Vitro Drug Release (Franz Cell) Mucoadhesion Test (e.g., Tensile Test)

Final Gel Formulation

Perforngance Testing

Click to download full resolution via product page

Diagram 2: Key performance tests for Carbomer-based topical formulations.
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Conclusion

Both Carbomer 934 and Carbomer 940 are valuable excipients for the formulation of topical
drug delivery systems. The selection between these two polymers should be based on a
thorough understanding of their individual properties and the specific requirements of the
intended application. Carbomer 940 is the preferred choice for high-viscosity, clear gel
formulations where a slower drug release may be desired. Carbomer 934, with its better
electrolyte tolerance and potentially faster drug release profile, is well-suited for creams,
lotions, and opaque gels. By carefully considering the comparative data and employing
rigorous experimental evaluation, formulators can optimize the performance of their topical
products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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